Cas no 1932370-17-6 (benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate)
benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate
-
- Inchi: 1S/C13H17NO3/c15-12-7-6-11(8-12)14-13(16)17-9-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2,(H,14,16)/t11-,12-/m1/s1
- InChI Key: BOLLUGKKOBOJGH-VXGBXAGGSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)N[C@@H]1CC[C@@H](O)C1
benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB10365-5g |
benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate |
1932370-17-6 | 95% | 5g |
$1561 | 2023-09-07 |
benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate
Benzyl ((1R,3R)-3-Hydroxycyclopentyl)Carbamate: A Comprehensive Overview
Benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate, identified by the CAS Registry Number 1932370-17-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a hydroxycyclopentyl moiety, making it a valuable molecule for both academic research and potential therapeutic applications. Recent studies have highlighted its role in enzyme inhibition and its potential as a precursor for drug development.
The structural elucidation of benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate has been a focal point in recent research. Its stereochemistry, particularly the (1R,3R) configuration, plays a crucial role in determining its biological activity. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm its molecular geometry. This detailed understanding has facilitated the exploration of its interactions with biological targets, such as enzymes and receptors.
In terms of synthesis, researchers have developed efficient methodologies to prepare benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate. These methods often involve multi-step reactions, including protection/deprotection strategies and stereoselective synthesis. The optimization of these processes has been driven by the need for scalability and cost-effectiveness, making this compound more accessible for large-scale studies.
The biological evaluation of benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate has revealed promising results in various assays. For instance, it has demonstrated inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead compound for drug discovery programs. Furthermore, its ability to act as a prodrug carrier has been explored, highlighting its versatility in medicinal chemistry.
Recent advancements in computational chemistry have also contributed to the understanding of benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate. Molecular docking studies have provided insights into its binding modes with target proteins, aiding in the design of more potent analogs. Additionally, pharmacokinetic studies have assessed its absorption, distribution, metabolism, and excretion profiles, which are critical for determining its suitability as a therapeutic agent.
In conclusion, benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate (CAS No. 1932370-17-6) represents a compelling molecule with diverse applications in chemical research and drug development. Its unique structure, coupled with recent scientific advancements, positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative treatments for various diseases.
1932370-17-6 (benzyl ((1R,3R)-3-hydroxycyclopentyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)